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Compound of Interest

Compound Name: N-Dodecyllactobionamide

Cat. No.: B3026313 Get Quote

An In-depth Review of the Synthesis, Physicochemical Properties, and Potential Applications of

a Nonionic Sugar Surfactant

N-Dodecyllactobionamide is a nonionic surfactant belonging to the class of sugar-based

amphiphiles. Comprising a hydrophilic lactobionamide headgroup derived from lactose and a

hydrophobic dodecyl carbon chain, this molecule exhibits significant surface activity and self-

assembly behavior in aqueous solutions. Its biocompatibility and derivation from renewable

resources make it a subject of interest for various applications, including in pharmaceuticals

and cosmetics. This technical guide provides a comprehensive overview of N-
Dodecyllactobionamide, detailing its synthesis, physicochemical properties, and potential

applications in drug delivery, supported by experimental protocols and data.

Chemical and Physical Properties
N-Dodecyllactobionamide is characterized by the chemical formula C24H47NO11 and a

molecular weight of 525.63 g/mol .[1] Its structure, featuring a bulky, hydrogen-bonding capable

sugar headgroup and a flexible alkyl tail, dictates its behavior at interfaces and in solution.
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Property Value Reference

Molecular Formula C24H47NO11 [1]

Molecular Weight 525.63 g/mol [1]

CAS Number 69313-68-4 [1]

Appearance White to off-white solid Generic

Solubility Soluble in water
Inferred from surfactant

properties

Critical Micelle Concentration

(CMC)
0.4 mM

Inferred from similar sugar

surfactants

Surface Tension at CMC

(γCMC)
~39 mN/m

Inferred from similar sugar

surfactants

Note: Specific experimental values for the CMC and surface tension of N-
Dodecyllactobionamide are not readily available in the public domain. The values presented

are estimates based on data for structurally similar sugar-based surfactants.

Synthesis of N-Dodecyllactobionamide
The synthesis of N-Dodecyllactobionamide typically involves the amidation of lactobiono-1,5-

lactone with dodecylamine. This process is analogous to the synthesis of other N-alkyl-

aldobionamides.

Experimental Protocol: Synthesis of N-
Dodecyllactobionamide
Materials:

Lactobiono-1,5-lactone

Dodecylamine

Methanol (anhydrous)
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Sodium methoxide (catalyst)

Diethyl ether (for precipitation)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve lactobiono-1,5-

lactone in anhydrous methanol.

Addition of Reactants: To the stirred solution, add an equimolar amount of dodecylamine.

Catalysis: Add a catalytic amount of sodium methoxide to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Product Isolation: After the reaction is complete, cool the mixture to room temperature. The

product can be precipitated by the addition of diethyl ether.

Purification: The crude product is collected by filtration and can be further purified by

recrystallization from a suitable solvent system (e.g., methanol/diethyl ether).

Characterization: The final product should be characterized by techniques such as NMR

spectroscopy (¹H and ¹³C) and mass spectrometry to confirm its structure and purity.
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Figure 1: Synthetic workflow for N-Dodecyllactobionamide.

Physicochemical Characterization
The surface-active properties of N-Dodecyllactobionamide are primarily characterized by its

critical micelle concentration (CMC) and the surface tension at the CMC.

Experimental Protocol: Determination of Critical Micelle
Concentration (CMC) by Surface Tensiometry
Materials:

N-Dodecyllactobionamide

Deionized water

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

Precision balance

Glassware
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Procedure:

Stock Solution Preparation: Prepare a stock solution of N-Dodecyllactobionamide in

deionized water at a concentration significantly above the expected CMC.

Serial Dilutions: Prepare a series of dilutions from the stock solution with progressively lower

concentrations.

Surface Tension Measurement: Measure the surface tension of each solution, starting from

the most dilute, using a calibrated tensiometer at a constant temperature.

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration. The CMC is determined as the concentration at the point of intersection of the

two linear portions of the plot. The surface tension value at this concentration is the γCMC.
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Figure 2: Workflow for CMC determination by surface tensiometry.

Potential Applications in Drug Delivery
While specific formulations utilizing N-Dodecyllactobionamide are not extensively

documented in publicly available literature, its properties as a nonionic, biocompatible

surfactant suggest its potential utility in various drug delivery systems. Sugar-based
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surfactants, in general, are explored for their ability to form stable nanoemulsions, hydrogels,

and nanoparticles for the delivery of therapeutic agents.

Nanoemulsions
Nanoemulsions are colloidal dispersions of oil and water stabilized by surfactants, with droplet

sizes typically in the range of 20-200 nm. They are investigated for enhancing the solubility and

bioavailability of poorly water-soluble drugs. The low toxicity and biocompatibility of sugar-

based surfactants make them attractive candidates for pharmaceutical-grade nanoemulsions.

Hydrogels
Hydrogels are three-dimensional, cross-linked networks of hydrophilic polymers that can

absorb large amounts of water. Surfactants can be incorporated into hydrogel formulations to

modify their properties, such as drug loading capacity and release kinetics. N-
Dodecyllactobionamide, with its hydrophilic headgroup, could potentially be integrated into

hydrogel networks for the controlled release of entrapped therapeutics.

Nanoparticles
Surfactants play a crucial role in the formulation of various types of nanoparticles, including

polymeric nanoparticles and solid lipid nanoparticles, by acting as stabilizers. The choice of

surfactant can influence the particle size, stability, and drug release profile of the nanoparticles.

The nonionic nature of N-Dodecyllactobionamide would be advantageous in minimizing

irritation and toxicity in nanoparticle formulations.

Biological Activity and Toxicology
Cytotoxicity
Limited specific data exists for the cytotoxicity of N-Dodecyllactobionamide. However, studies

on other sugar-based surfactants with amide linkages have demonstrated relatively low

cytotoxicity compared to conventional surfactants. For instance, a study on four sugar-based

surfactants with eight-carbon alkyl chains showed lower cytotoxicity in a 3D dermal model

compared to standard surfactants.[2] It is generally accepted that sugar-based surfactants are

mild and have a good safety profile, making them suitable for cosmetic and pharmaceutical

applications.[3][4]
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Signaling Pathways
There is currently no scientific evidence to suggest that N-Dodecyllactobionamide directly

interacts with or modulates specific cellular signaling pathways. As a surfactant, its primary

biological effects are expected to be at the level of cell membranes, where it may influence

membrane fluidity and permeability, rather than engaging in specific receptor-ligand

interactions that trigger signaling cascades.

Conclusion
N-Dodecyllactobionamide is a promising nonionic surfactant with favorable properties for

various applications, particularly in the pharmaceutical and cosmetic industries. Its synthesis

from renewable resources and presumed low toxicity align with the growing demand for "green"

and biocompatible excipients. While specific data on its applications in drug delivery are still

emerging, its physicochemical characteristics suggest its potential as a stabilizer in

nanoemulsions and nanoparticles, and as a component in hydrogel formulations. Further

research is warranted to fully elucidate its performance in drug delivery systems and to

establish a comprehensive toxicological profile. This will be crucial for its translation into

clinically and commercially viable products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Dodecyllactobionamide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3026313#what-is-n-
dodecyllactobionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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